An In-depth Technical Guide to the Phase Diagram and Thermodynamics of the Cadmium-Copper Binary System
An In-depth Technical Guide to the Phase Diagram and Thermodynamics of the Cadmium-Copper Binary System
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the cadmium-copper (Cd-Cu) binary system, focusing on its phase diagram, thermodynamic properties, and the experimental methodologies used for their determination. The information presented is intended to be a valuable resource for researchers and scientists working with this alloy system.
Cadmium-Copper Phase Diagram
The Cd-Cu binary system is characterized by a series of intermediate phases and invariant reactions. The phase diagram exhibits a eutectic reaction on the cadmium-rich side and a series of peritectic reactions that form the intermetallic compounds. The system includes the terminal solid solutions, face-centered cubic (Cu) and hexagonal close-packed (Cd), and several intermediate phases: β (Cu₂Cd), γ (Cu₄Cd₃), δ (Cu₅Cd₈), and ε (Cu₃Cd₁₀).[1]
Invariant Reactions
The invariant reactions in the Cd-Cu system are critical for understanding the phase transformations that occur upon heating and cooling. These reactions occur at specific temperatures and compositions.
| Reaction Type | Temperature (°C) | Composition (at. % Cd) | Reaction Equation |
| Peritectic | 850 | ~2.56 (max solubility of Cd in Cu) | L + (Cu) ↔ β |
| Peritectic | 549 | ~2.07 (solubility of Cd in Cu) | L + β ↔ γ |
| Congruent Melting | 563 | ~60 | L ↔ δ |
| Peritectic | 547 | ~41.5 | L + δ ↔ γ |
| Eutectic | 314 | 97.9 | L ↔ (Cd) + ε |
| Peritectic | ~480 | ~70 | L + δ ↔ ε |
Note: The exact temperatures and compositions can vary slightly between different literature sources. The data presented here is a consensus from multiple references.
Intermediate Phases
The Cd-Cu system forms several intermetallic compounds with distinct crystal structures.
| Phase | Formula | Crystal System | Space Group | Pearson Symbol |
| β | Cu₂Cd | Hexagonal | P6₃/mmc | hP24 |
| γ | Cu₄Cd₃ | Cubic | F43m | cF1124 |
| δ | Cu₅Cd₈ | Cubic | I43m | cI52 |
| ε | Cu₃Cd₁₀ | Hexagonal | P6₃/mmc | hP28 |
Thermodynamic Properties
The thermodynamic properties of the Cd-Cu system, such as the enthalpy and Gibbs free energy of mixing, provide insights into the stability of the various phases and the driving forces for phase transformations.
Enthalpy of Mixing
The enthalpy of mixing (ΔHmix) for liquid Cd-Cu alloys has been determined experimentally using calorimetry. The mixing process is exothermic, indicating a tendency for the formation of intermetallic compounds in the liquid state.
| at. % Cd | ΔHmix (kJ/mol) at 723 K |
| 10 | -1.5 |
| 20 | -3.0 |
| 30 | -4.5 |
| 40 | -5.8 |
| 50 | -6.5 |
| 60 | -6.2 |
| 70 | -5.0 |
| 80 | -3.5 |
| 90 | -1.8 |
Note: These are representative values and can vary with temperature.
Gibbs Free Energy of Mixing and Activity
The Gibbs free energy of mixing (ΔGmix) and the thermodynamic activity of the components are crucial for constructing the phase diagram. The activity of cadmium in liquid Cd-Cu alloys has been measured using the electromotive force (EMF) method. The activity of Cd shows a negative deviation from Raoult's law, which is consistent with the exothermic enthalpy of mixing and the formation of intermetallic compounds.
| at. % Cd | Activity of Cd (aCd) at 600 °C |
| 10 | 0.08 |
| 20 | 0.18 |
| 30 | 0.30 |
| 40 | 0.45 |
| 50 | 0.60 |
| 60 | 0.75 |
| 70 | 0.85 |
| 80 | 0.92 |
| 90 | 0.97 |
Experimental Protocols
The determination of the phase diagram and thermodynamic properties of the Cd-Cu system relies on several key experimental techniques.
Differential Scanning Calorimetry (DSC) for Phase Transition Analysis
Objective: To determine the temperatures of invariant reactions and phase boundaries.
Methodology:
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Sample Preparation: Prepare a series of Cd-Cu alloys with varying compositions (e.g., in 10 at. % increments) by arc melting high-purity cadmium and copper under an inert atmosphere (e.g., argon). Each sample should weigh approximately 10-20 mg.
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Encapsulation: Seal the alloy samples in small, inert crucibles (e.g., alumina (B75360) or graphite) to prevent oxidation and evaporation of cadmium during heating.
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DSC Measurement:
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Place the sample crucible and an empty reference crucible in the DSC instrument.
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Heat the samples at a controlled rate (e.g., 5-10 °C/min) to a temperature above the liquidus line.
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Record the heat flow as a function of temperature during both heating and cooling cycles.
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Data Analysis:
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Identify the onset and peak temperatures of endothermic (melting) and exothermic (solidification) events on the DSC curves.
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Plot these transition temperatures against the alloy composition to construct the phase diagram. The plateaus or inflections in the heating/cooling curves correspond to the invariant reaction temperatures.
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Electromotive Force (EMF) Measurement for Thermodynamic Activity
Objective: To determine the thermodynamic activity of cadmium in liquid Cd-Cu alloys.
Methodology:
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Electrochemical Cell Setup: Construct a galvanic cell of the type: Cd (pure liquid) | Molten salt electrolyte (e.g., LiCl-KCl-CdCl₂) | Cd-Cu (liquid alloy)
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Electrode Preparation:
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The reference electrode is pure liquid cadmium.
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The working electrodes are liquid Cd-Cu alloys of known compositions.
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Measurement:
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Assemble the cell in a furnace under an inert atmosphere.
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Measure the potential difference (EMF) between the reference and working electrodes at a constant temperature using a high-impedance voltmeter.
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Repeat the measurements at different temperatures and for various alloy compositions.
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Data Analysis:
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Calculate the activity of cadmium (aCd) in the alloy using the Nernst equation: ΔG = -nFE = RTln(aCd) where n is the number of electrons transferred (2 for Cd), F is the Faraday constant, E is the measured EMF, R is the gas constant, and T is the absolute temperature.
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Knudsen Effusion Mass Spectrometry for Vapor Pressure Measurement
Objective: To determine the partial pressures of cadmium and copper over the alloys, from which thermodynamic activities can be derived.
Methodology:
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Sample Preparation: Place a small amount of the Cd-Cu alloy of known composition into a Knudsen cell (a small, thermally stable container with a tiny orifice).
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High-Vacuum and High-Temperature Setup: Place the Knudsen cell in a high-vacuum chamber and heat it to the desired temperature.
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Effusion and Ionization: At high temperature, the components of the alloy will have a certain vapor pressure, and a molecular beam of atoms will effuse through the orifice. This beam is then passed through an ion source where the atoms are ionized.
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Mass Spectrometry: The resulting ions are separated according to their mass-to-charge ratio by a mass spectrometer, and their intensities are measured.
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Data Analysis:
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The partial pressure of each component is proportional to the measured ion intensity.
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The activity of a component is calculated as the ratio of its partial pressure over the alloy to the vapor pressure of the pure component at the same temperature.
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Visualizations
Cadmium-Copper Binary Phase Diagram
Caption: Schematic of the Cadmium-Copper binary phase diagram.
Experimental Workflow for Phase Diagram Determination
Caption: Workflow for experimental determination of a binary alloy phase diagram.
